k-252a

• IUPAC Name: methyl 16-hydroxy-15-methyl-3-oxo-28-oxa-4,14,19-triazaoctacyclo[12.11.2.115,18.02,6.07,27.08,13.019,26.020,25]octacosa-1,6,8,10,12,20,22,24,26-nonaene-16-carboxylate
• InChI: InChI=1S/C27H21N3O5/c1-26-27(33,25(32)34-2)11-18(35-26)29-16-9-5-3-7-13(16)20-21-15(12-28-24(21)31)19-14-8-4-6-10-17(14)30(26)23(19)22(20)29/h3-10,18,33H,11-12H2,1-2H3,(H,28,31)
• InChI Key: KOZFSFOOLUUIGY-UHFFFAOYSA-N
• Canonical SMILES: CC12C(CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)(C(=O)OC)O
• Molecular Formula: C27H21N3O5
• DSSTOX Substance ID: DTXSID00869290
• Molecular Weight: 467.5 g/mol
• CAS RN: 97161-97-2, 99533-80-9

Description

K-252a is an alkaloid isolated from Nocardiopsis bacteria. It is a staurosporine analog that acts as a protein kinase inhibitor. It targets a wide range of protein kinases with IC 50 values between 3 and 25nM and the neurotrophin receptor -tropomyosin receptor kinase. It is also used to inhibit protein kinases involved in cell signaling processes.

Synthesis Analysis

K-252a consists of K-252c and the unusual dihydrostreptose moiety, linked together with oxidative and glycosidic C–N bonds. A complete sequence of an approximately 45 kb genomic fragment harboring the gene cluster for the biosynthesis of indolocarbazole alkaloids in Nocardiopsis sp. K-252 (NRRL15532) has been reported. A concise synthesis of the indolocarbazole alkaloid K-252c starting from a commercial toluidine starting material has also been reported.

Molecular Structure Analysis

K-252a represents a structurally unique indolocarbazole glycoside. It consists of K-252c and the unusual dihydrostreptose moiety, linked together with oxidative and glycosidic C–N bonds. The molecular formula of K-252a is C27H21N3O5.

Chemical Reactions Analysis

The biosynthesis of K-252a involves several critical genes discovered in the sequence of 35 open reading frames. A multigene expression cassette containing the K-252c biosynthetic genes was constructed and successfully overexpressed in Escherichia coli to yield soluble proteins for cell-free tandem enzymatic assays.

Physical And Chemical Properties Analysis

K-252a forms explosive mixtures with air on intense heating. It is chemically stable under standard ambient conditions (room temperature).

Scientific Research Applications

• Neurodegenerative Diseases : K-252a promotes cell survival, neurite outgrowth, and increased choline acetyltransferase activity in rat embryonic striatal and basal forebrain cultures. This suggests potential therapeutic targets for neurodegenerative diseases (Glicksman et al., 1995).

• Neurotrophic Activity : Derivatives of K-252a enhance neurotrophic activity, prevent degeneration in cholinergic neurons, and reduce developmentally programmed cell death in vivo models (Kaneko et al., 1997).

• Cell Differentiation : K-252a enhances epidermal growth factor (EGF) and basic fibroblast growth factor (bFGF)-induced neurite outgrowth of PC12 cells, indicating a role for extracellular signal-regulated kinases (Erks) in PC12 differentiation (Isono et al., 1994).

• Nerve Growth Factor (NGF) Research : K-252a selectively inhibits the actions of NGF on PC 12 cells, providing a new tool for studying NGF-requiring processes (Koizumi et al., 1988).

• Signal Transduction Modulation : K-252 compounds can serve as lead compounds for developing highly selective compounds that inhibit or potentiate the transduction mechanisms of individual neurotrophins, aiding in the investigation of neurotrophin functions and therapeutic applications (Knüsel & Hefti, 1992).

• Protooncogene Regulation : K-252a inhibits the increased transcription of the protooncogene c-fos induced by NGF in PC12 cells (Lazarovici et al., 1989).

• Enzyme Inhibition : K-252a inhibits smooth muscle myosin light chain kinase, affecting its Ca2+-dependent activity, superprecipitation, and phosphorylation (Nakanishi et al., 1988).

• Cell Cycle Research : It induces DNA re-replication in rat diploid fibroblasts without mitosis, producing tetraploid cells (Usui et al., 1991).

• Plant Cell Research : K-252a affects protein phosphorylation involved in transduction of the elicitor signal in plant cells (Felix et al., 1991).

• Protein Kinase Inhibition : It is a non-selective inhibitor of protein kinase C and cyclic nucleotide-dependent protein kinases (Kase et al., 1987).

• Neuronal Survival : K-252a promotes long-term neuronal survival of dorsal root ganglion and ciliary ganglion neurons (Borasio, 1990).

• Kinase Blockade : It inhibits the NGF-stimulated phosphorylation of MAP2 and Kemptide in PC12 cells by blocking the activation of two independent kinases (Smith et al., 1989).

• Therapeutic Potential : K-252a exhibits potent neuroprotective and broad anticancer activities, suggesting potential therapeutic applications (Chiu et al., 2009).

Mechanism of Action

K-252a is a highly potent cell permeable inhibitor of CaM kinase and phosphorylase kinase. At higher concentrations, it is also an efficient inhibitor of serine/threonine protein kinases. K-252a inhibits TrkA/B receptors, suppressing activity of neurotrophins such as nerve growth factor (NGF).

Safety and Hazards

K-252a vapors are heavier than air and may spread along floors. There is a risk of dust explosion and it forms explosive mixtures with air on intense heating. Development of hazardous combustion gases or vapors is possible in the event of fire.